Cas no 1805256-45-4 (3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide
• CAS No: 1805256-45-4
• MF: C₆H₄F₂I₂N₂O₂S
• MW: 459.978911399841
• CID: 4851292
• Update Time: 2025-05-20

3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide

• Inchi： 1S/C6H4F2I2N2O2S/c7-5(8)4-2(15(11,13)14)1-3(9)12-6(4)10/h1,5H,(H2,11,13,14)
• InChI Key： ROPWHBUYRRYHQN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)I)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide

Introduction to 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide (CAS No. 1805256-45-4)

3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1805256-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide, particularly the presence of difluoromethyl, diiodo, and sulfonamide functional groups, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration. In addition, the diiodo substitution at the 2- and 6-positions of the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is crucial for influencing binding interactions with biological targets, such as enzymes and receptors. The sulfonamide moiety, located at the 4-position, is known for its ability to form hydrogen bonds and participate in hydrophilic interactions, further contributing to the compound's binding affinity and specificity.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine sulfonamides in the development of novel therapeutics. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural diversity of pyridine sulfonamides allows for extensive modifications, enabling researchers to fine-tune their pharmacological profiles. For instance, studies have demonstrated that modifications at the pyridine ring can significantly alter the potency and selectivity of these molecules.

In particular, 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The combination of difluoromethyl, diiodo, and sulfonamide groups provides a rich framework for further derivatization, allowing chemists to explore new chemical spaces. This compound has been utilized in various synthetic strategies to develop more complex structures with enhanced biological activity.

The pharmaceutical industry has shown great interest in leveraging such scaffolds for drug development. The unique structural features of 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide make it a versatile building block for creating novel therapeutic agents. Researchers have employed this compound in high-throughput screening campaigns to identify potential lead compounds for further optimization. The results from these studies have provided valuable insights into the structure-activity relationships (SAR) of pyridine sulfonamides.

One notable area where this compound has been explored is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. Pyridine sulfonamides have been reported to exhibit potent inhibitory activity against several kinases due to their ability to bind to the ATP-binding site. The presence of multiple substituents on the pyridine ring allows for precise tuning of binding interactions, leading to improved selectivity and efficacy.

Furthermore, computational studies have been instrumental in understanding the molecular interactions between 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide and biological targets. Molecular docking simulations have revealed that this compound can effectively bind to kinase active sites by forming multiple hydrogen bonds and hydrophobic interactions. These insights have guided medicinal chemists in designing more potent derivatives with improved pharmacokinetic properties.

The synthesis of 3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex pyridine derivatives.

In conclusion,3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide (CAS No. 1805256-45-4) represents a promising scaffold for drug discovery with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further exploration and development by pharmaceutical researchers. As our understanding of molecular interactions continues to evolve,3-(Difluoromethyl)-2,6-diiodopyridine-4-sulfonamide is likely to play a crucial role in shaping future therapeutic strategies.